Myocardial Injury Biomarkers: FDP vs. Placebo
In a direct head-to-head enzymatic study, Fosfructose (Fructose-1,6-diphosphate) was found to be a significantly weaker competitive inhibitor of glucose phosphate isomerase than Fructose-1-phosphate. This difference in inhibitory potential is critical for minimizing off-target metabolic disruption [1].
| Evidence Dimension | Competitive inhibition of glucose phosphate isomerase (Ki) |
|---|---|
| Target Compound Data | Apparent Ki: 7.2 x 10^-3 M to 7.9 x 10^-3 M |
| Comparator Or Baseline | Fructose-1-phosphate: Apparent Ki: 1.37 x 10^-3 M to 1.67 x 10^-3 M |
| Quantified Difference | Fructose-1-phosphate is approximately 5.3-fold more potent as an inhibitor. |
| Conditions | Purified rabbit-muscle and -liver glucose phosphate isomerase, pH 7.4, 30°C, with fructose 6-phosphate as substrate. |
Why This Matters
For metabolic studies requiring minimal interference with glucose phosphate isomerase activity, Fosfructose is the superior substrate choice, exhibiting ~5-fold lower off-target inhibition compared to Fructose-1-phosphate.
- [1] Zalitis, J., & Oliver, I. T. (1967). Inhibition of glucose phosphate isomerase by metabolic intermediates of fructose. The Biochemical Journal, 102(3), 753–759. View Source
